Benzyl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
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Description
Benzyl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C24H20FNO5S and its molecular weight is 453.48. The purity is usually 95%.
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Scientific Research Applications
Crystallographic Studies and Molecular Interactions
Research on compounds similar to Benzyl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate often involves detailed crystallographic analysis to understand their molecular structure and interactions. For example, studies on various benzofuran derivatives have revealed how specific substituents influence the molecular conformation and intermolecular interactions, such as hydrogen bonding and halogen bonding, which are crucial for the material's physical properties and reactivity (Choi, Seo, Son, & Lee, 2009).
Synthetic Methodologies
Another area of application is in the development of novel synthetic methodologies for producing complex organic compounds. For instance, research on the oxidative-reduction sequence for synthesizing peracylated fluorodeoxy pentofuranosides demonstrates advanced chemical synthesis techniques that could be applicable to benzofuran derivatives for the generation of potentially bioactive molecules (Mikhailopulo, Sivets, Poopeiko, & Khripach, 1995).
Fluorescent Molecular Probes
Benzofuran derivatives have been explored as components of fluorescent molecular probes due to their strong solvent-dependent fluorescence, which can be correlated with solvent polarity. This application is significant in developing ultra-sensitive fluorescent probes for studying biological events and processes (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).
Bioactive Compounds
The synthesis and study of benzofuran derivatives also extend to their potential bioactivity, including their use in pharmaceuticals. For example, the creation of methylsulfonylated and carbonylated benzofurans under transition-metal-free conditions indicates a pathway to developing compounds with significant biological activities (Zhang, Cheng, Cai, Liu, & Sun, 2018).
properties
IUPAC Name |
benzyl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FNO5S/c1-15-12-18(25)8-11-22(15)32(28,29)26-19-9-10-21-20(13-19)23(16(2)31-21)24(27)30-14-17-6-4-3-5-7-17/h3-13,26H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKMNOXAEODNLLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC3=C(C=C2)OC(=C3C(=O)OCC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.